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Compound of Interest

Compound Name:
1,3,5-Triazido-2,4,6-

trinitrobenzene

Cat. No.: B1197213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the sensitivity of 1,3,5-triamino-2,4,6-

trinitrobenzene (TATNB), a notably insensitive high explosive, to friction and impact. Its

performance is benchmarked against other common and emerging energetic materials,

supported by experimental data. This document is intended to serve as a critical resource for

professionals in research and development where the safety and reliability of energetic

materials are paramount.

Comparative Analysis of Sensitivity Data
The sensitivity of an explosive to external stimuli such as impact and friction is a critical

parameter for its safe handling, processing, and application. TATNB consistently demonstrates

a remarkably low sensitivity compared to many other high explosives. The following tables

summarize key quantitative data from standardized sensitivity tests.

Table 1: Impact Sensitivity of Various High Explosives
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Explosive
Compound

Abbreviation
Drop Weight
Impact Test (H₅₀,
cm)

Reference

1,3,5-Triamino-2,4,6-

trinitrobenzene
TATNB > 320 [1]

3-Nitro-1,2,4-triazol-5-

one
NTO 40 - 100+ [1]

1,1-diamino-2,2-

dinitroethene
FOX-7 63 - 79 [2]

2,6-diamino-3,5-

dinitropyrazine-1-

oxide

LLM-105
Between HMX and

TATB
[3]

Cyclotrimethylenetrinit

ramine
RDX 20 - 38 [2][4]

Cyclotetramethylenete

tranitramine
HMX 28 - 32 [5]

Pentaerythritol

Tetranitrate
PETN 12 - 16 [5]

H₅₀ represents the height from which a standard weight is dropped, causing a 50% probability

of initiation.

Table 2: Friction Sensitivity of Various High Explosives
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Explosive
Compound

Abbreviation
BAM Friction Test
(Force, N)

Reference

1,3,5-Triamino-2,4,6-

trinitrobenzene
TATNB > 360 [1]

3-Nitro-1,2,4-triazol-5-

one
NTO > 360 [1]

1,1-diamino-2,2-

dinitroethene
FOX-7 > 350 [4]

2,6-diamino-3,5-

dinitropyrazine-1-

oxide

LLM-105 Insensitive [3]

Cyclotrimethylenetrinit

ramine
RDX 120 [4]

Cyclotetramethylenete

tranitramine
HMX 120 - 160 [5]

Pentaerythritol

Tetranitrate
PETN 60 [5]

The BAM friction test determines the force at which initiation occurs in 1 out of 6 trials.

Experimental Protocols
The data presented in this guide are derived from standardized testing methodologies

designed to ensure reproducibility and comparability. The following are detailed protocols for

the key experiments cited.

Drop Weight Impact Test
Objective: To determine the impact sensitivity of an explosive, expressed as the 50%

probability of initiation height (H₅₀).

Apparatus: A standardized drop weight impact tester, consisting of a guided weight, an anvil, a

striker, and a mechanism for releasing the weight from a known height.
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Procedure:

A small, precisely measured sample of the explosive (typically 30-50 mg) is placed on the

anvil.

The striker is carefully placed on top of the sample.

A weight of a specified mass (commonly 2.5 kg) is dropped from a predetermined height

onto the striker.

The outcome (initiation or no initiation) is observed and recorded. An initiation is typically

identified by a flash, flame, smoke, or audible report.

The Bruceton "up-and-down" method is commonly employed to determine the H₅₀ value. In

this method, the height for the subsequent test is decreased after an initiation and increased

after a non-initiation, by a fixed increment.

A series of at least 20-30 tests is conducted to obtain statistically significant data.

The H₅₀ is calculated from the series of test results using statistical analysis.

BAM Friction Test
Objective: To determine the friction sensitivity of an explosive by subjecting it to friction

between two standardized surfaces.

Apparatus: A BAM (Bundesanstalt für Materialprüfung) friction apparatus, which includes a

fixed porcelain pin and a movable porcelain plate.

Procedure:

A small amount of the explosive sample is placed on the porcelain plate.

The porcelain pin is lowered onto the sample with a specific, adjustable load.

The porcelain plate is then moved back and forth under the pin once, over a set distance.

The test is repeated six times at a given load.
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If no initiation (e.g., flame, crackling, or smoke) is observed in all six trials, the load is

increased to the next level.

The friction sensitivity is reported as the lowest load at which at least one initiation occurs in

six trials. If no reaction occurs at the maximum load (typically 360 N), the material is

considered insensitive to friction under the test conditions.

Initiation Mechanisms and Visualization
The extreme insensitivity of TATNB is attributed to its unique molecular and crystal structure,

which influences its response to mechanical stimuli. The initiation of detonation under impact or

friction is a complex process that begins with the formation of localized high-temperature

regions known as "hot spots."

Logical Flow of Detonation Initiation
The following diagram illustrates the generally accepted sequence of events leading from a

mechanical stimulus to detonation in an insensitive high explosive like TATNB.
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Caption: Initiation sequence from stimulus to detonation.

Experimental Workflow for Sensitivity Testing
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The following diagram outlines the typical workflow for assessing the impact and friction

sensitivity of an energetic material.
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Caption: Workflow for sensitivity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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